Cas no 1804352-15-5 (3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1804352-15-5
• MF: C₈H₅BrF₃NO₄
• MW: 316.028812170029
• CID: 4814546
• Update Time: 2025-07-20

3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5BrF3NO4/c9-1-3-5(17-8(10,11)12)4(7(15)16)2-13-6(3)14/h2H,1H2,(H,13,14)(H,15,16)
• InChI Key： PLZSZQLHCGARTL-UHFFFAOYSA-N
• SMILES： BrCC1C(NC=C(C(=O)O)C=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6

Additional information on 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid

Comprehensive Overview of 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804352-15-5)

3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804352-15-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a bromomethyl group, a hydroxy substituent, and a trifluoromethoxy moiety. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The growing interest in pyridine-based compounds like 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid stems from their versatility in medicinal chemistry. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules. Its trifluoromethoxy group, in particular, is a hotspot in modern drug design due to its ability to enhance metabolic stability and lipophilicity, traits highly sought after in the development of next-generation therapeutics.

In the context of current trends, the demand for fluorinated compounds has surged, driven by their applications in pharmaceuticals, agrochemicals, and materials science. 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid aligns perfectly with this trend, offering a unique combination of properties that make it valuable for structure-activity relationship (SAR) studies. Its bromomethyl group also provides a handle for further functionalization, enabling the creation of diverse derivatives for screening purposes.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality opens doors to various coupling reactions, such as amide bond formation, which is pivotal in peptide synthesis and drug conjugation. This feature has made it a subject of interest in the development of targeted drug delivery systems and bioconjugation strategies. Additionally, its hydroxy group can participate in hydrogen bonding, influencing the compound's solubility and interaction with biological targets.

The compound's CAS No. 1804352-15-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Queries often revolve around its synthetic routes, physicochemical properties, and potential applications. Researchers are particularly keen on understanding how its trifluoromethoxy and bromomethyl groups impact its behavior in different chemical environments, a topic that has spawned numerous publications and patents.

In agrochemical research, 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid is being investigated for its potential as a precursor to novel pesticides and herbicides. The trifluoromethoxy moiety is known to improve the bioavailability and environmental stability of agrochemicals, making this compound a promising candidate for further development. Its pyridine core also aligns with the industry's shift toward heterocyclic compounds with enhanced efficacy and reduced ecological impact.

Another area of interest is the compound's role in material science, where its functional groups can be leveraged to design advanced polymers and coatings. The bromomethyl group, for instance, can initiate polymerization reactions, while the carboxylic acid can facilitate cross-linking, resulting in materials with tailored properties. This versatility has positioned 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid as a valuable tool in the development of smart materials and functional surfaces.

As the scientific community continues to explore the potential of fluorinated pyridines, 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid stands out as a compound with broad applicability. Its unique structural attributes and reactivity profile make it a focal point in interdisciplinary research, bridging the gap between chemistry, biology, and materials science. With ongoing advancements in synthetic methodologies and analytical techniques, the full scope of its utility is yet to be uncovered.

In conclusion, 3-(Bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804352-15-5) represents a compelling example of how tailored molecular design can address contemporary challenges in science and industry. Its multifaceted nature ensures its continued relevance in research and development, making it a compound worth watching in the years to come.